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Compound of Interest

Compound Name:
4,6-Dihydroxy-5-

methoxypyrimidine

Cat. No.: B1354921 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the protection of personnel and the ecosystem. This guide provides detailed,

step-by-step procedures for the proper disposal of 4,6-Dihydroxy-5-methoxypyrimidine,

aligning with standard laboratory safety practices and regulatory considerations. Adherence to

these protocols is essential for researchers, scientists, and drug development professionals to

maintain a safe and compliant laboratory environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the potential hazards

associated with 4,6-Dihydroxy-5-methoxypyrimidine and to take appropriate safety

measures. While a specific Safety Data Sheet (SDS) for this compound was not identified, data

from structurally similar compounds like 4,6-dihydroxypyrimidine and 4,6-dichloro-5-

methoxypyrimidine indicate that it should be handled with care.

Key Safety Protocols:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.[1][2] In cases where dust

may be generated, a dust mask (such as a type N95) is recommended.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to

minimize the risk of inhalation.[1][3]
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Avoid Contact: Prevent contact with skin, eyes, and clothing.[3][4] In case of accidental

contact, flush the affected area with plenty of water for at least 15 minutes and seek medical

attention.[3][4]

Spill Management: In the event of a spill, immediately clean it up while wearing appropriate

PPE.[3] Sweep up the solid material, taking care to avoid generating dust, and place it into a

suitable, labeled container for disposal.[1][3]

Step-by-Step Disposal Procedure
The proper disposal of 4,6-Dihydroxy-5-methoxypyrimidine involves a systematic approach

to ensure safety and regulatory compliance.

1. Waste Identification and Classification:

Characterize the waste material. 4,6-Dihydroxy-5-methoxypyrimidine should be treated as

a hazardous chemical waste.

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's hazardous waste management guidelines.[5]

2. Containerization and Labeling:

Use a designated, chemically compatible, and sealable container for the waste. The

container should be in good condition and not leak.

Label the container clearly and accurately with the full chemical name: "Hazardous Waste:

4,6-Dihydroxy-5-methoxypyrimidine". Include the date of accumulation and any other

information required by your institution.

3. Storage:

Store the sealed waste container in a designated, secure, and well-ventilated secondary

containment area.

Keep it away from incompatible materials, such as oxidizing agents.[1]

4. Final Disposal:
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Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

contractor.[1][5]

Never dispose of 4,6-Dihydroxy-5-methoxypyrimidine down the drain or in the regular

trash, as this can lead to environmental contamination.[4][5]

Quantitative Data Summary
While specific quantitative data for 4,6-Dihydroxy-5-methoxypyrimidine is limited in the

provided search results, the following table summarizes relevant information for a closely

related compound, 4,6-dichloro-5-methoxypyrimidine, which can serve as a conservative

reference.

Property Value Source

Molecular Formula C₅H₄Cl₂N₂O Sigma-Aldrich

Molecular Weight 179.00 g/mol Sigma-Aldrich

Melting Point 54-58 °C Sigma-Aldrich

Hazard Classifications
Acute Toxicity 4 (Oral), Eye

Damage 1
Sigma-Aldrich

Storage Class 11 - Combustible Solids Sigma-Aldrich

Water Solubility No information available

Experimental Protocols
Detailed experimental protocols involving the use of 4,6-Dihydroxy-5-methoxypyrimidine
were not available in the provided search results. For specific applications, researchers should

consult peer-reviewed scientific literature and established laboratory methods.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 4,6-Dihydroxy-
5-methoxypyrimidine.
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Caption: Disposal workflow for 4,6-Dihydroxy-5-methoxypyrimidine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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